Cas no 1936550-49-0 (5-methyl-4-oxa-7-azaspiro2.5octane)

• Product Name: 5-methyl-4-oxa-7-azaspiro2.5octane
• CAS No: 1936550-49-0
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD33023377
• CID: 5248182
• Update Time: 2025-05-24

5-methyl-4-oxa-7-azaspiro2.5octane Chemical and Physical Properties

Names and Identifiers

• 4-Oxa-7-azaspiro[2.5]octane, 5-methyl-
• 5-methyl-4-oxa-7-azaspiro2.5octane

• MDL： MFCD33023377
• Inchi： 1S/C7H13NO/c1-6-4-8-5-7(9-6)2-3-7/h6,8H,2-5H2,1H3
• InChI Key： SPYOOWYIYAFFPD-UHFFFAOYSA-N
• SMILES： C1C2(CNCC(C)O2)C1

Additional information on 5-methyl-4-oxa-7-azaspiro2.5octane

5-Methyl-4-Oxa-7-Azaspiro[2.5]Octane: A Comprehensive Overview

5-Methyl-4-Oxa-7-Azaspiro[2.5]Octane, also known by its CAS number 1936550-49-0, is a unique organic compound with a spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a spiro ring system, where two rings are joined at a single atom, creating a distinctive structural motif that contributes to its unique properties.

The name 5-methyl-4-oxa-7-azaspiro[2.5]octane provides critical information about the compound's structure. The "spiro" designation indicates the presence of two rings fused at a single atom. The "4-oxa" and "7-aza" parts denote the presence of oxygen and nitrogen atoms in the respective positions of the spiro ring system. The "octane" part signifies that the compound is based on an eight-membered ring system. This structural complexity makes it an intriguing subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing 5-methyl-4-oxa-7-azaspiro[2.5]octane. One notable approach involves the use of ring-closing metathesis, which allows for the formation of the spirocyclic structure with high precision. This method has been optimized to improve yields and reduce reaction times, making it more practical for large-scale production.

The physical and chemical properties of 5-methyl-4-Oxa-7-Azaspiro[2.5]Octane are highly dependent on its molecular structure. The presence of oxygen and nitrogen atoms introduces polarity into the molecule, which affects its solubility, stability, and reactivity. Recent studies have shown that this compound exhibits moderate thermal stability, making it suitable for applications that require exposure to elevated temperatures.

In terms of applications, 5-methyl-4-Oxa-7-Azaspiro[2.5]Octane has shown promise in the pharmaceutical industry as a potential drug candidate. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, which could lead to novel therapeutic agents. Additionally, this compound has been explored as a building block for more complex molecules with enhanced bioactivity.

The latest research on 1936550-49-0 has focused on understanding its electronic properties and reactivity under different conditions. Computational studies have provided insights into the molecule's electronic structure, revealing that the spirocyclic arrangement creates regions of high electron density that could be exploited in catalytic applications.

In conclusion, 5-Methyl-4-Oxa-7-Azaspiro[2.5]Octane, with its CAS number 1936550-49